1-(4-acetyl-1-piperazinyl)-3-(4-bromophenoxy)-2-propanol ethanedioate (salt)

• IUPAC Name: 1-[4-[3-(4-bromophenoxy)-2-hydroxypropyl]piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C15H21BrN2O3.C2H2O4/c1-12(19)18-8-6-17(7-9-18)10-14(20)11-21-15-4-2-13(16)3-5-15;3-1(4)2(5)6/h2-5,14,20H,6-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key: LWYTUAVMEHVPDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC(COC2=CC=C(C=C2)Br)O.C(=O)(C(=O)O)O
• Molecular Formula: C17H23BrN2O7
• Molecular Weight: 447.3 g/mol

Description

1-(4-acetyl-1-piperazinyl)-3-(4-bromophenoxy)-2-propanol ethanedioate (salt) is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as ABP and is synthesized through a specific method. In

Mechanism of Action

The mechanism of action of ABP is not fully understood. However, it is believed to work by inhibiting specific enzymes that are involved in the growth and proliferation of cancer cells. ABP has also been shown to inhibit the production of certain inflammatory mediators, which may contribute to its anti-inflammatory properties. Additionally, ABP has been shown to have an effect on neurotransmitter systems in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
ABP has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, ABP has been shown to reduce the production of inflammatory mediators such as cytokines and chemokines. ABP has also been shown to have an effect on neurotransmitter systems in the brain, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ABP in lab experiments is its potential as a therapeutic agent. ABP has been shown to have anti-cancer and anti-inflammatory properties, which may make it a useful tool for studying these conditions. Additionally, ABP has been shown to have an effect on neurotransmitter systems in the brain, which may make it a useful tool for studying neurological disorders. However, one limitation of using ABP in lab experiments is its potential toxicity. ABP has been shown to have toxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ABP. One area of research could be to further explore its potential use as a therapeutic agent for cancer and inflammatory conditions. Additionally, further research could be done to explore its potential use in the treatment of neurological disorders. Another area of research could be to explore the potential toxicity of ABP and to develop methods to mitigate its toxic effects. Finally, future research could be done to further understand the mechanism of action of ABP and to identify potential targets for its use as a therapeutic agent.

Scientific Research Applications

ABP has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-cancer properties and has been tested against various cancer cell lines. ABP has also been studied for its potential use as an anti-inflammatory agent. Additionally, ABP has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease.